Cas no 13534-07-1 (Bicyclo[3.3.1]nona-2,6-diene)

• Product Name: Bicyclo[3.3.1]nona-2,6-diene
• CAS No: 13534-07-1
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 1238256
• PubChem ID: 556345
• Update Time: 2025-04-20

Bicyclo[3.3.1]nona-2,6-diene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nona-2,6-diene
• DTXSID40339462
• KCHMRTCANKSGHQ-UHFFFAOYSA-N
• 13534-07-1

• Inchi： 1S/C9H12/c1-3-8-5-2-6-9(4-1)7-8/h1-3,6,8-9H,4-5,7H2
• InChI Key： KCHMRTCANKSGHQ-UHFFFAOYSA-N
• SMILES： C12C=CCC(C=CC1)C2

Computed Properties

• Exact Mass: 120.09396
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0